Cas no 299181-34-3 (3-(diethylsulfamoyl)-4-methoxybenzoic acid)

• Product Name: 3-(diethylsulfamoyl)-4-methoxybenzoic acid
• CAS No: 299181-34-3
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• MDL: MFCD00760909
• CID: 3094264
• PubChem ID: 794499
• Update Time: 2025-10-12

3-(diethylsulfamoyl)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(diethylsulfamoyl)-4-methoxybenzoic acid

• MDL： MFCD00760909
• Inchi： 1S/C12H17NO5S/c1-4-13(5-2)19(16,17)11-8-9(12(14)15)6-7-10(11)18-3/h6-8H,4-5H2,1-3H3,(H,14,15)
• InChI Key： AJIWPCKBPCFECV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(N(CC)CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-(diethylsulfamoyl)-4-methoxybenzoic acid

Recent Advances in the Study of 3-(Diethylsulfamoyl)-4-Methoxybenzoic Acid (CAS: 299181-34-3)

3-(Diethylsulfamoyl)-4-methoxybenzoic acid (CAS: 299181-34-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 3-(diethylsulfamoyl)-4-methoxybenzoic acid on carbonic anhydrase isoforms, a family of enzymes implicated in various pathological conditions, including glaucoma and cancer. The researchers synthesized a series of derivatives and evaluated their binding affinities using X-ray crystallography and molecular docking. The results demonstrated that the compound exhibits selective inhibition of carbonic anhydrase IX, a tumor-associated isoform, suggesting its potential as a targeted anticancer agent.

In another study, the anti-inflammatory properties of 3-(diethylsulfamoyl)-4-methoxybenzoic acid were explored. Researchers found that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine macrophages. Mechanistic studies revealed that the compound acts by modulating the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings position the compound as a promising candidate for the development of new anti-inflammatory drugs.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 3-(diethylsulfamoyl)-4-methoxybenzoic acid. A 2024 report in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 3-(diethylsulfamoyl)-4-methoxybenzoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicological evaluations are required to ensure its safety profile. Ongoing research is focused on addressing these limitations while exploring new therapeutic indications.

In conclusion, 3-(diethylsulfamoyl)-4-methoxybenzoic acid (CAS: 299181-34-3) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an enzyme inhibitor and anti-inflammatory agent underscores its broad applicability. Future studies should prioritize optimizing its pharmacokinetic properties and expanding its therapeutic repertoire, paving the way for its integration into clinical practice.